Developing Bioassays for Novel Sulfonamide-Based Compounds: Application Notes and Protocols

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest

Compound Name:	*N1-Ethyl-2-[(4-Methylphenyl)Sulfonyl]Ethan-1-Amine*
CAS No.:	*16191-76-7*
Cat. No.:	*B106448*

Get Quote

Introduction: The Enduring Versatility of the Sulfonamide Scaffold

The sulfonamide functional group represents a cornerstone of medicinal chemistry, underpinning the development of a wide array of therapeutic agents.[1][2] Since the discovery of the antibacterial properties of prontosil in the 1930s, sulfonamide-containing compounds have evolved into a versatile class of drugs with applications spanning antimicrobial, anticancer, anti-inflammatory, and antiviral therapies.[1][2] Their mechanisms of action are diverse, ranging from the inhibition of crucial enzymes like dihydropteroate synthase (DHPS) in bacteria to the modulation of carbonic anhydrases and protein kinases in humans.[2][3][4] The continued exploration of novel sulfonamide derivatives necessitates the development of robust and reliable bioassays to elucidate their biological activities and guide drug discovery efforts.[5]

© 2026 BenchChem. All rights reserved.

This technical guide provides a comprehensive overview of the principles and methodologies for developing and validating bioassays for novel sulfonamide-based compounds. It is designed for researchers, scientists, and drug development professionals, offering both theoretical insights and practical, step-by-step protocols for key assays.

Foundational Principles of Bioassay Development

The successful development of a bioassay is a multi-step process that requires careful planning and execution to ensure the generation of meaningful and reproducible data.[6][7] The journey from a novel compound to a validated bioassay involves a logical progression from understanding the target biology to rigorous statistical validation.

Target Identification and Rationale

The initial and most critical step is the identification of the biological target or pathway that the novel sulfonamide compound is intended to modulate. Sulfonamides are known to interact with a variety of targets, and the choice of assay will be dictated by the specific scientific question being addressed.[3][8] For example, if a compound is designed as an antibacterial agent, the primary target is likely to be DHPS.[9][10] Conversely, for anticancer applications, targets could include carbonic anhydrases, kinases, or proteins from the Bcl-2 family.[3][11]

Assay Format Selection

Once the target is identified, an appropriate assay format must be selected. The choice of format depends on several factors, including the nature of the target (e.g., enzyme, receptor, whole cell), the desired throughput, and the available instrumentation.[12] Common bioassay formats for sulfonamide drug discovery include:

- Enzyme Inhibition Assays: These are ideal for compounds targeting specific enzymes. They directly measure the effect of the compound on the enzyme's catalytic activity.
- Cell-Based Assays: These assays provide a more physiologically relevant context by evaluating the compound's effect on living cells. They can measure a wide range of endpoints, including cell proliferation, cytotoxicity, and changes in signaling pathways.[13]
- Biophysical Methods: Techniques such as isothermal titration calorimetry (ITC) and nuclear magnetic resonance (NMR) spectroscopy can provide detailed information about the binding

© 2026 BenchChem. All rights reserved.

affinity and thermodynamics of the compound-target interaction.[14][15][16]

The Imperative of Validation

Assay validation is a critical process that establishes the performance characteristics of a bioassay, ensuring that it is suitable for its intended purpose.[17][18] A well-validated assay is reliable, reproducible, and provides confidence in the generated data. The validation process typically evaluates parameters such as:

- Accuracy: The closeness of the measured value to the true value.
- Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings.
- Specificity: The ability of the assay to assess unequivocally the analyte in the presence of components that may be expected to be present.
- Linearity and Range: The ability to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range.
- Robustness: A measure of the assay's capacity to remain unaffected by small, but deliberate variations in method parameters.


The International Council for Harmonisation (ICH) and the United States Pharmacopeia (USP) provide comprehensive guidelines for bioassay validation.[6][17][19]

Visualizing the Drug Discovery Workflow

The development of novel sulfonamide-based drugs follows a structured workflow, from initial screening to preclinical evaluation.

© 2026 BenchChem. All rights reserved.

Sulfonamide Drug Discovery Workflow



Click to download full resolution via product page

Caption: A streamlined workflow for sulfonamide drug discovery.

© 2026 BenchChem. All rights reserved.

Protocols for Key Bioassays

This section provides detailed, step-by-step protocols for commonly used bioassays in the development of novel sulfonamide compounds.

Protocol 1: Dihydropteroate Synthase (DHPS) Inhibition Assay

This assay is fundamental for screening sulfonamides for antibacterial activity. It measures the inhibition of DHPS, a key enzyme in the bacterial folate synthesis pathway.[10][20]

Principle: The assay measures the production of dihydropteroate from para-aminobenzoic acid (pABA) and 6-hydroxymethyl-7,8-dihydropterin pyrophosphate (DHPP). The reaction can be monitored using a coupled enzyme assay where the dihydropteroate is reduced by dihydrofolate reductase (DHFR) with the concomitant oxidation of NADPH to NADP+, which can be measured spectrophotometrically at 340 nm.[3][20]

Materials:

- Recombinant DHPS enzyme
- Recombinant DHFR enzyme
- p-Aminobenzoic acid (pABA)
- 6-hydroxymethyl-7,8-dihydropterin pyrophosphate (DHPP)
- NADPH
- Test sulfonamide compounds and a known DHPS inhibitor (e.g., sulfamethoxazole) as a positive control
- Assay buffer (e.g., 50 mM HEPES, pH 7.6, 10 mM MgCl2)[3]
- 96-well, UV-transparent microplates
- Microplate reader capable of measuring absorbance at 340 nm

© 2026 BenchChem. All rights reserved.

Procedure:

- Reagent Preparation:
  - Prepare stock solutions of pABA, DHPP, NADPH, and test compounds in a suitable solvent (e.g., DMSO).
  - Prepare working solutions of all reagents by diluting the stock solutions in assay buffer.
- Assay Setup:
  - In a 96-well plate, add the following to each well:
    - Assay buffer
    - pABA solution
    - DHPP solution
    - DHFR solution
    - NADPH solution
  - Add the test sulfonamide compound at various concentrations to the appropriate wells. Include wells for a positive control (known inhibitor) and a negative control (vehicle, e.g., DMSO).
- Enzyme Addition and Reaction Initiation:
  - Initiate the reaction by adding the DHPS enzyme solution to all wells.
- Measurement:
  - Immediately place the plate in a microplate reader and measure the decrease in absorbance at 340 nm over time (kinetic mode).
- Data Analysis:
  - Calculate the initial reaction rates (V_0) from the linear portion of the kinetic curves.

© 2026 BenchChem. All rights reserved.

- Determine the percent inhibition for each compound concentration relative to the negative control.
- Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a suitable dose-response model to determine the IC_{50} value.

Data Presentation:

Compound	Target	IC_{50} (µM)
Sulfamethoxazole	DHPS	0.5 ± 0.1
Novel Sulfonamide A	DHPS	1.2 ± 0.3
Novel Sulfonamide B	DHPS	0.8 ± 0.2

Protocol 2: Carbonic Anhydrase (CA) Inhibition Assay

This assay is used to screen sulfonamides for their ability to inhibit carbonic anhydrases, which are therapeutic targets for conditions like glaucoma and certain cancers.[21][22]

Principle: The assay is based on the esterase activity of CAs. The enzyme catalyzes the hydrolysis of a colorless substrate, p-nitrophenyl acetate (p-NPA), to the yellow-colored product, p-nitrophenol (p-NP).[21][22] The rate of p-NP formation is monitored spectrophotometrically at 400-405 nm.[21][22] Inhibitors of CA will decrease the rate of this reaction.

Materials:

- Carbonic Anhydrase (human or bovine erythrocyte CA)
- p-Nitrophenyl acetate (p-NPA)
- Test sulfonamide compounds and a known CA inhibitor (e.g., Acetazolamide) as a positive control[23]
- Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5)[21]

© 2026 BenchChem. All rights reserved.

- Organic Solvent (e.g., DMSO or acetonitrile)
- 96-well, clear, flat-bottom microplate
- Microplate reader capable of kinetic measurements at 400-405 nm

Procedure:

- Reagent Preparation:
  - Prepare a stock solution of p-NPA in acetonitrile or DMSO.[21]
  - Prepare stock solutions of the test compounds and positive control in DMSO.
  - Prepare a working solution of CA in cold assay buffer.
- Assay Setup:
  - In a 96-well plate, add the following to each well:
    - Assay Buffer
    - Test compound or control solution
- Enzyme-Inhibitor Pre-incubation:
  - Add the CA working solution to all wells except the blank.
  - Incubate the plate at room temperature for a defined period (e.g., 10-15 minutes) to allow for inhibitor binding.[21]
- Reaction Initiation and Measurement:
  - Initiate the reaction by adding the p-NPA substrate solution to all wells.[21]
  - Immediately measure the absorbance at 400-405 nm in kinetic mode at regular intervals. [21]
- Data Analysis:

© 2026 BenchChem. All rights reserved.

- Calculate the reaction rates from the linear portion of the absorbance curves.
- Determine the percent inhibition for each compound concentration.
- Calculate the IC_{50} value as described in Protocol 1.

Data Presentation:

Compound	Target	IC_{50} (nM)
Acetazolamide	Carbonic Anhydrase II	16.3 ± 2
Novel Sulfonamide C	Carbonic Anhydrase II	25.8 ± 3.1
Novel Sulfonamide D	Carbonic Anhydrase II	12.5 ± 1.5

Protocol 3: Cell-Based Cytotoxicity Assay (MTT Assay)

This assay is a common method to assess the cytotoxic potential of novel sulfonamide compounds against cancer cell lines.[24][25]

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the reduction of MTT by mitochondrial dehydrogenases in metabolically active cells to form a purple formazan product.[25] The amount of formazan produced is directly proportional to the number of viable cells.

Materials:

- Human cancer cell line(s) of interest
- Complete cell culture medium
- MTT solution (5 mg/mL in PBS)
- Solubilization solution (e.g., DMSO or a solution of SDS in HCl)
- Test sulfonamide compounds
- 96-well cell culture plates

© 2026 BenchChem. All rights reserved.

- Microplate reader capable of measuring absorbance at 570 nm

Procedure:

- Cell Seeding:
  - Seed cells into a 96-well plate at an appropriate density and incubate for 24 hours to allow for cell attachment.[25]
- Compound Treatment:
  - Treat the cells with various concentrations of the test sulfonamide compounds and incubate for a specified period (e.g., 48-72 hours).[25]
- MTT Addition:
  - Add MTT solution to each well and incubate for 2-4 hours at 37°C.[25]
- Formazan Solubilization:
  - Remove the medium and add the solubilization solution to dissolve the formazan crystals.[25]
- Absorbance Measurement:
  - Measure the absorbance at 570 nm using a microplate reader.[25]
- Data Analysis:
  - Calculate the percentage of cell viability relative to untreated control cells.
  - Determine the IC_{50} values by plotting cell viability against the logarithm of the compound concentration.

Data Presentation:


© 2026 BenchChem. All rights reserved.

Compound	Cell Line	IC_{50} (μM)
Doxorubicin (Control)	MCF-7 (Breast Cancer)	0.5 ± 0.1
Novel Sulfonamide E	MCF-7 (Breast Cancer)	7.13 ± 0.13
Novel Sulfonamide F	HeLa (Cervical Cancer)	10.91 ± 1.22

Visualizing the Assay Workflow

A clear understanding of the experimental workflow is crucial for successful execution.

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: A generalized workflow for performing bioassays.

© 2026 BenchChem. All rights reserved.

Advanced Bioassay Techniques and Future Directions

Beyond the foundational assays described, a range of more advanced techniques can provide deeper insights into the mechanism of action of novel sulfonamides.

- High-Throughput Screening (HTS): HTS platforms allow for the rapid screening of large compound libraries, accelerating the identification of initial hits.[5][12][26]
- Biophysical Characterization: Techniques like Surface Plasmon Resonance (SPR) and Isothermal Titration Calorimetry (ITC) can provide quantitative data on binding kinetics and thermodynamics, which is invaluable for structure-activity relationship (SAR) studies.[15][27]
- Phenotypic Screening: Cell-based high-content screening can reveal the effects of compounds on cellular morphology and function, providing a more holistic view of their biological activity.[13]
- Antimicrobial Susceptibility Testing (AST): For antibacterial sulfonamides, standardized AST methods, such as those outlined by the Clinical and Laboratory Standards Institute (CLSI), are essential for determining the minimum inhibitory concentration (MIC) and assessing clinical potential.[28][29][30][31][32]

The field of drug discovery is constantly evolving, and the development of novel sulfonamides will benefit from the integration of these advanced techniques, as well as the application of computational methods for in silico screening and lead optimization.

Conclusion

The development of robust and well-validated bioassays is paramount to the successful discovery and development of novel sulfonamide-based therapeutics. This guide has provided a framework for understanding the key principles of bioassay development, along with detailed protocols for essential assays. By adhering to these principles and methodologies, researchers can generate high-quality, reproducible data that will accelerate the translation of promising sulfonamide compounds from the laboratory to the clinic. The continued innovation in bioassay technology, coupled with a deep understanding of the underlying biology of sulfonamide

© 2026 BenchChem. All rights reserved.

targets, will undoubtedly lead to the discovery of the next generation of life-saving medicines. [7]

References

- Assay Genie. (n.d.). Carbonic Anhydrase (CA) Inhibitor Screening Kit (Colorimetric). Retrieved from [Link]
- Artis, D. R., et al. (2023). Identification of 2-Sulfonyl/Sulfonamide Pyrimidines as Covalent Inhibitors of WRN Using a Multiplexed High-Throughput Screening Assay. Biochemistry, 62(14), 2147–2160. Retrieved from [Link]
- Svar Life Science. (n.d.). Bioassay Qualification and Validation. Retrieved from [Link]
- Artis, D. R., et al. (2023). Identification of 2-Sulfonyl/Sulfonamide Pyrimidines as Covalent Inhibitors of WRN Using a Multiplexed High-Throughput Screening Assay. ACS Publications. Retrieved from [Link]
- Owa, T., et al. (2001). Profiling Novel Sulfonamide Antitumor Agents with Cell-based Phenotypic Screens and Array-based Gene Expression Analysis. Molecular Cancer Therapeutics, 1(1), 53-60. Retrieved from [Link]
- Ghorbani, M., et al. (2014). Synthesis and Cytotoxic Evaluation of Some Novel Sulfonamide Derivatives Against a Few Human Cancer Cells. Iranian Journal of Pharmaceutical Research, 13(4), 1335–1342. Retrieved from [Link]
- Reindl, J., et al. (2023). Deconstructing Protein Binding of Sulfonamides and Sulfonamide Analogues. JACS Au, 3(9), 2588–2597. Retrieved from [Link]
- Pharmaceutical Networking. (2020). Bioassay method development and validation. Retrieved from [Link]
- Laha, S., et al. (2022). Heme Protein Binding of Sulfonamide Compounds: A Correlation Study by Spectroscopic, Calorimetric, and Computational Methods. ACS Omega, 7(6), 5174–5184. Retrieved from [Link]

© 2026 BenchChem. All rights reserved.

- Laha, S., et al. (2022). Heme Protein Binding of Sulfonamide Compounds: A Correlation Study by Spectroscopic, Calorimetric, and Computational Methods. ACS Omega. Retrieved from [Link]
- Weber, R. P., et al. (2021). A Simple and Straightforward Method for Activity Measurement of Carbonic Anhydrases. International Journal of Molecular Sciences, 22(14), 7277. Retrieved from [Link]
- Schlain, B., et al. (2018). Measuring Precision in Bioassays: Rethinking Assay Validation. Statistics in Biopharmaceutical Research, 10(2), 117–130. Retrieved from [Link]
- protocols.io. (2019). Carbonic Anhydrase Activity Assay. Retrieved from [Link]
- BioPharm International. (2019). Essentials in Bioassay Development. Retrieved from [Link]
- Sultan, A. A. (2021). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. Physical and Chemical Sciences, 1(1), 1-10. Retrieved from [Link]
- Reindl, J., et al. (2023). Deconstructing Protein Binding of Sulfonamides and Sulfonamide Analogues. ACS Central Science, 9(9), 1746–1755. Retrieved from [Link]
- CLSI. (2016). ANTIMICROBIAL SUSCEPTIBILITY TESTING (CLSI) (MASTER) Version 1.01. Retrieved from [Link]
- Al-Malki, J., et al. (2023). Anticancer Potential of Sulfonamide Moieties via In-Vitro and In-Silico Approaches: Comparative Investigations for Future Drug Development. Molecules, 28(13), 5099. Retrieved from [Link]
- Kim, Y., et al. (2015). Design, Synthesis, and Biological Activity of Sulfonamide Analogues of Antofine and Cryptopleurine as Potent and Orally Active Antitumor Agents. Journal of Medicinal Chemistry, 58(20), 8135–8153. Retrieved from [Link]
- Yousef, F., et al. (2018). Sulfonamides: Historical Discovery Development (Structure-Activity Relationship Notes). Journal of In-vitro In-vivo In-silico Journal, 1(1), 1-15. Retrieved from [Link]

© 2026 BenchChem. All rights reserved.

- Khan, I., et al. (2016). Synthesis, Characterization, and Antibacterial Activities of Novel Sulfonamides Derived through Condensation of Amino Group Containing Drugs, Amino Acids, and Their Analogs. Journal of Chemistry, 2016, 8046734. Retrieved from [Link]
- Aslam, M., et al. (2024). Sulfonamides as a Promising Scaffold in Drug Discovery: An Insightful Review on FDA-Approved Molecules, Synthesis Strategy, Medical Indication, and Their Binding Mode. Chemistry & Biodiversity, e202403434. Retrieved from [Link]
- CLSI. (2020). M100: Performance Standards for Antimicrobial Susceptibility Testing, 30th Edition. Retrieved from [Link]
- CLSI. (2015). M100-S25: Performance Standards for Antimicrobial Susceptibility Testing; Twenty-Fifth Informational Supplement. Retrieved from [Link]
- Yun, M. K., et al. (2012). Synthesis of Bi-substrate State Mimics of Dihydropteroate Synthase as Potential Inhibitors and Molecular Probes. ACS Medicinal Chemistry Letters, 3(6), 463–467. Retrieved from [Link]
- CLSI. (n.d.). Antimicrobial Susceptibility Testing. Retrieved from [Link]
- Morgan, H. P., et al. (2014). Identification and Characterization of an Allosteric Inhibitory Site on Dihydropteroate Synthase. ACS Chemical Biology, 9(5), 1184–1191. Retrieved from [Link]
- ResearchGate. (2020). Biological activity and synthesis of sulfonamide derivatives: A brief review. Retrieved from [Link]
- Zhao, Y., et al. (2013). Structural Studies of Pterin-Based Inhibitors of Dihydropteroate Synthase. ACS Medicinal Chemistry Letters, 4(11), 1081–1085. Retrieved from [Link]
- Yurttaş, L., et al. (2013). Synthesis and Biological Investigation of some Novel Sulfonamide and Amide Derivatives Containing Coumarin Moieties. Iranian Journal of Pharmaceutical Research, 12(3), 423–433. Retrieved from [Link]
- Cureus. (2024). The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. Retrieved from [Link]
- Proteopedia. (2024). Dihydropteroate synthase. Retrieved from [Link]

© 2026 BenchChem. All rights reserved.

- Wawer, M. J., et al. (2022). Current development in sulfonamide derivatives to enable CNS-drug discovery. Expert Opinion on Drug Discovery, 17(11), 1269–1288. Retrieved from [Link]
- CLSI. (n.d.). M100 | Performance Standards for Antimicrobial Susceptibility Testing. Retrieved from [Link]
- Axxam. (n.d.). High-Throughput Screening. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. openaccesspub.org [openaccesspub.org]
- 2. Sulfonamides as a Promising Scaffold in Drug Discovery: An Insightful Review on FDA-Approved Molecules, Synthesis Strategy, Medical Indication, and Their Binding Mode - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. pdf.benchchem.com [pdf.benchchem.com]
- 4. Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Identification of 2-Sulfonyl/Sulfonamide Pyrimidines as Covalent Inhibitors of WRN Using a Multiplexed High-Throughput Screening Assay - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. pharmaceutical-networking.com [pharmaceutical-networking.com]
- 7. biopharminternational.com [biopharminternational.com]
- 8. Current development in sulfonamide derivatives to enable CNS-drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. pdf.benchchem.com [pdf.benchchem.com]
- 10. Synthesis of Bi-substrate State Mimics of Dihydropteroate Synthase as Potential Inhibitors and Molecular Probes - PMC [pmc.ncbi.nlm.nih.gov]
- 11. The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review [ajchem-b.com]

- 12. High-Throughput Screening – AXXAM [axxam.it]
- 13. aacrjournals.org [aacrjournals.org]
- 14. pubs.acs.org [pubs.acs.org]
- 15. Heme Protein Binding of Sulfonamide Compounds: A Correlation Study by Spectroscopic, Calorimetric, and Computational Methods - PMC [pmc.ncbi.nlm.nih.gov]
- 16. Deconstructing Protein Binding of Sulfonamides and Sulfonamide Analogues - PMC [pmc.ncbi.nlm.nih.gov]
- 17. svarlifescience.com [svarlifescience.com]
- 18. Measuring Precision in Bioassays: Rethinking Assay Validation - PMC [pmc.ncbi.nlm.nih.gov]
- 19. Bioassay Design, Development and Validation (On-Demand) [usp.org]
- 20. pdf.benchchem.com [pdf.benchchem.com]
- 21. pdf.benchchem.com [pdf.benchchem.com]
- 22. pdf.benchchem.com [pdf.benchchem.com]
- 23. assaygenie.com [assaygenie.com]
- 24. Synthesis and Cytotoxic Evaluation of Some Novel SulfonamideDerivativesAgainst a Few Human Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
- 25. pdf.benchchem.com [pdf.benchchem.com]
- 26. pubs.acs.org [pubs.acs.org]
- 27. pubs.acs.org [pubs.acs.org]
- 28. chainnetwork.org [chainnetwork.org]
- 29. nih.org.pk [nih.org.pk]
- 30. researchgate.net [researchgate.net]
- 31. Antimicrobial Susceptibility Testing | Area of Focus | CLSI [clsi.org]
- 32. M100 | Performance Standards for Antimicrobial Susceptibility Testing [clsi.org]

- To cite this document: BenchChem. [Developing Bioassays for Novel Sulfonamide-Based Compounds: Application Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b106448/docs#developing-bioassays-for-novel-sulfonamide-based-compounds-application-notes-and-protocols]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved.

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.